N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C24H22N2O4/c1-4-29-20-8-6-5-7-17(20)23(27)25-16-10-12-21-18(14-16)24(28)26(3)19-13-15(2)9-11-22(19)30-21/h5-14H,4H2,1-3H3,(H,25,27)
• InChI Key: GAIXUCZAPRYECZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)N(C3=O)C
• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide is a useful research compound. Its molecular formula is C24H22N2O4 and its molecular weight is 402.45. The purity is usually 95%.
BenchChem offers high-quality N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-ethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin-3 Receptor Antagonists Development

Research on dibenzo[b,f][1,4]oxazepine derivatives, such as the development of potent serotonin-3 (5-HT3) receptor antagonists, highlights their potential in therapeutic applications. These compounds, through structure-activity relationship (SAR) studies, have shown significant 5-HT3 receptor antagonistic activity. This suggests their utility in exploring new treatments for conditions influenced by serotonin receptors, such as nausea and vomiting associated with chemotherapy (Harada et al., 1995).

Tubulin Polymerization Inhibitors

Another research avenue involves the synthesis of methoxydibenzo[b,f]oxepines with potential as tubulin polymerization inhibitors. These compounds could play a significant role in cancer therapy by inhibiting tumor growth through the disruption of microtubule formation, a critical process in cell division (Krawczyk et al., 2016).

Enantioselective Synthesis

The catalytic enantioselective aza-Reformatsky reaction with dibenzo[b,f][1,4]oxazepines demonstrates their utility in the synthesis of chiral compounds. This aspect is particularly relevant in pharmaceutical chemistry, where the chirality of a molecule can significantly affect its biological activity and pharmacokinetics (Munck et al., 2017).

Anti-Inflammatory Activity

Derivatives of dibenzo[b,f][1,4]oxazepines have also been investigated for their anti-inflammatory activity. This suggests their potential application in developing new anti-inflammatory agents, which could provide alternative treatments for inflammation-related diseases (Landek et al., 2009).

Anticonvulsant and CNS Activity

The metabolic study of carbamazepine, a widely used anticonvulsant drug, involves dibenzo[b,f][1,4]oxazepine structures. Understanding the metabolic pathways and enzymatic hydrolysis of carbamazepine derivatives is crucial for optimizing therapeutic efficacy and minimizing side effects in CNS treatments (Bellucci et al., 1987).